(2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate

• IUPAC Name: (2,3-dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C19H23NO6S2/c1-24-16-6-3-5-15(18(16)25-2)13-26-19(21)14-8-10-20(11-9-14)28(22,23)17-7-4-12-27-17/h3-7,12,14H,8-11,13H2,1-2H3
• InChI Key: IFICVDRZQMVLSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)COC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C19H23NO6S2
• Molecular Weight: 425.5 g/mol

Description

(2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate, also known as TTP488, is a compound that has been studied for its potential use in treating Alzheimer's disease. It is a small molecule that can cross the blood-brain barrier and has shown promise in animal studies.

Mechanism of Action

Further research is needed to fully understand the mechanism of action of (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate and how it affects the brain.

Advantages and Limitations for Lab Experiments

One advantage of using (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate in lab experiments is that it is a small molecule that can cross the blood-brain barrier, allowing it to reach the brain and potentially have therapeutic effects. However, one limitation is that its effectiveness in humans has been mixed, with some clinical trials showing no significant benefit.

Future Directions

1. Combination therapy: (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate may be more effective when used in combination with other drugs that target different aspects of Alzheimer's disease.
2. Early intervention: (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate may be more effective when used in the early stages of Alzheimer's disease, before significant brain damage has occurred.
3. Biomarker identification: Identifying biomarkers that can predict which patients will respond to (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate may help to improve its effectiveness.
4. Alternative uses: (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate may have potential uses in other neurodegenerative diseases, such as Parkinson's disease.
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Synthesis Methods

The synthesis of (2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate involves several steps, including the condensation of 2,3-dimethoxybenzaldehyde with thiophene-2-carboxaldehyde to form a chalcone intermediate. This intermediate is then reacted with piperidine-4-carboxylic acid and sulfonyl chloride to form the final product.

Scientific Research Applications

(2,3-Dimethoxyphenyl)methyl 1-thiophen-2-ylsulfonylpiperidine-4-carboxylate has been studied extensively for its potential use in treating Alzheimer's disease. It has been shown to reduce amyloid-beta plaque formation and improve cognitive function in animal models of the disease. Clinical trials in humans have also been conducted, with mixed results.